Cas no 247225-30-5 (2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole)

2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole structure
247225-30-5 structure
Product Name:2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole
CAS No:247225-30-5
MF:C8H11N3O3S
MW:229.256240129471
CID:3067597
PubChem ID:794484
Update Time:2025-04-21

2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole
    • 4-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid
    • 5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoicacid
    • DTXSID001180516
    • CCG-116240
    • CS-0282841
    • Oprea1_489492
    • 5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid
    • AKOS000300985
    • Z57396195
    • 247225-30-5
    • Oprea1_762352
    • XNNFCSWDIJEHEE-UHFFFAOYSA-N
    • 4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid
    • 5-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid
    • MDL: MFCD01116396
    • Inchi: 1S/C8H11N3O3S/c1-5-10-11-8(15-5)9-6(12)3-2-4-7(13)14/h2-4H2,1H3,(H,13,14)(H,9,11,12)
    • InChI Key: XNNFCSWDIJEHEE-UHFFFAOYSA-N
    • SMILES: S1C(C)=NN=C1NC(CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 229.05211239Da
  • Monoisotopic Mass: 229.05211239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 120Ų

2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM379263-1g
4-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid
247225-30-5 95%+
1g
$320 2024-07-28
A2B Chem LLC
AJ14306-10mg
5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid
247225-30-5 95%
10mg
$225.00 2024-04-20
A2B Chem LLC
AJ14306-20mg
5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid
247225-30-5 95%
20mg
$237.00 2024-04-20
A2B Chem LLC
AJ14306-50mg
5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid
247225-30-5 95%
50mg
$268.00 2024-04-20
A2B Chem LLC
AJ14306-100mg
5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid
247225-30-5 95%
100mg
$298.00 2024-04-20
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.